[1-(4-fluoro-phenyl)-2-methyl-1H-imidazol-4-yl]-methanol

• Molecular Formula: C11H11FN2O
• Molecular Weight: 206.22 g/mol
• IUPAC Name: [1-(4-fluorophenyl)-2-methylimidazol-4-yl]methanol
• InChI: InChI=1S/C11H11FN2O/c1-8-13-10(7-15)6-14(8)11-4-2-9(12)3-5-11/h2-6,15H,7H2,1H3
• InChI Key: LTYHTAAUPRMLFO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CN1C2=CC=C(C=C2)F)CO

Description

[1-(4-fluoro-phenyl)-2-methyl-1H-imidazol-4-yl]-methanol is a useful research compound. Its molecular formula is C11H11FN2O and its molecular weight is 206.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality [1-(4-fluoro-phenyl)-2-methyl-1H-imidazol-4-yl]-methanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [1-(4-fluoro-phenyl)-2-methyl-1H-imidazol-4-yl]-methanol including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

4-(tert-Butyl-dimethyl-silanyloxymethyl)-1-(4-fluoro-phenyl)-2-methyl-1H-imidazole (14.7 g, 45.7 mmol) was dissolved in 200 mL THF. Tetrabutyl ammoniumfluoride (91 mL, 1M in THF, 91 mmol) was added and the reaction mixture was stirred at room temperature overnight. The solvent was evaporated. The residue was taken up in 200 mL water and extracted three times with ethyl acetate (200 mL each). The combined organic extracts were dried with magnesium sulfate, filtered and evaporated. The crude product was suspended in 150 mL ethyl acetate, filtered and dried. The desired compound was obtained as a white solid (7.16 g, 76%), MS: m/e=207.1 (M+H+).

Synthesis routes and methods II

Procedure details

4-(tert-Butyl-dimethyl-silanyloxymethyl)-1-(4-fluoro-phenyl)-2-methyl-1H-imidazole is dissolved in THF. Tetrabutyl ammoniumfluoride in THF is added and the reaction mixture is stirred at room temperature overnight. The desired compound [1-(4-fluoro-phenyl)-2-methyl-1H-imidazol-4-yl]-methanol is obtained.